4-Sulfobenzenediazonium tetrafluoroborate

Description

4-Sulfobenzenediazonium tetrafluoroborate is an organic compound classified as an aryl diazonium salt. It features a diazonium group attached to a benzene ring, with a sulfonic acid group at the para position. This compound is synthesized from 4-aminobenzenesulfonic acid through diazotization, where the amino group is converted into a diazonium group; the tetrafluoroborate counterion enhances the salt's solubility and stability in various solvents. It appears as a colorless solid and is soluble in polar solvents.

This compound is widely employed in organic synthesis, especially for preparing aromatic compounds. It participates in arylation reactions, which introduce an aryl group into a molecule. The compound's diazonium group can act as a leaving group or an electrophile in chemical reactions, making it a versatile reagent. Moreover, it serves as a precursor in cross-coupling, azo coupling, homocoupling, and click chemistry reactions. 4-Sulfobenzenediazonium tetrafluoroborate has applications in modifying carbon electrodes for detecting biomolecules such as survival motor neuron (SMN) proteins.

Benzenediazonium tetrafluoroborate ([C~6~H~5~N~2~]BF~4~) is a related compound that shares similar properties and applications . It is also a salt of a diazonium cation and tetrafluoroborate, existing as a colorless solid soluble in polar solvents . Like 4-Sulfobenzenediazonium tetrafluoroborate, benzenediazonium tetrafluoroborate is a valuable reagent in organic synthesis, participating in reactions such as the Schiemann reaction, Sandmeyer reaction, and Gomberg-Bachmann reaction .

• CAS No.: 2145-24-6
• Product Name: 4-Sulfobenzenediazonium tetrafluoroborate
• Molecular Formula: C6H5BF4N2O3S
• Molecular Weight: 271.99 g/mol
• IUPAC Name: 4-sulfobenzenediazonium;trifluoroborane;fluoride
• Standard InChI: InChI=1S/C6H4N2O3S.BF3.FH/c7-8-5-1-3-6(4-2-5)12(9,10)11;2-1(3)4;/h1-4H;;1H
• Standard InChIKey: UBORUNAVHVKWSL-UHFFFAOYSA-N
• SMILES: [B-](F)(F)(F)F.C1=CC(=CC=C1[N+]#N)S(=O)(=O)O
• Canonical SMILES: B(F)(F)F.C1=CC(=CC=C1[N+]#N)S(=O)(=O)O.[F-]
• Synonyms: 4-Sulfobenzenediazonium Tetrafluoroborate; p-Sulfobenzenediazonium Tetrafluoroborate
• PubChem Compound: 46781229
• Last Modified: Sep 16 2023